Cas no 945859-86-9 (tert-butyl (2S)-2-{(tert-butoxy)carbonylamino}-4-(3-methyl-3H-diazirin-3-yl)butanoate)

• Product Name: tert-butyl (2S)-2-{(tert-butoxy)carbonylamino}-4-(3-methyl-3H-diazirin-3-yl)butanoate
• CAS No: 945859-86-9
• MF: C₁₅H₂₇N₃O₄
• MW: 313.392584085464
• CID: 6336387
• PubChem ID: 165594468
• Update Time: 2025-10-30

tert-butyl (2S)-2-{(tert-butoxy)carbonylamino}-4-(3-methyl-3H-diazirin-3-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (2S)-2-{(tert-butoxy)carbonylamino}-4-(3-methyl-3H-diazirin-3-yl)butanoate
• 945859-86-9
• tert-butyl (2S)-2-{[(tert-butoxy)carbonyl]amino}-4-(3-methyl-3H-diazirin-3-yl)butanoate
• EN300-12452435

• Inchi： 1S/C15H27N3O4/c1-13(2,3)21-11(19)10(8-9-15(7)17-18-15)16-12(20)22-14(4,5)6/h10H,8-9H2,1-7H3,(H,16,20)/t10-/m0/s1
• InChI Key： IJBFOBOICMVZMK-JTQLQIEISA-N
• SMILES： O(C(C)(C)C)C([C@H](CCC1(C)N=N1)NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 313.20015635g/mol
• Monoisotopic Mass: 313.20015635g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 89.4Ų

Additional information on tert-butyl (2S)-2-{(tert-butoxy)carbonylamino}-4-(3-methyl-3H-diazirin-3-yl)butanoate

Professional Introduction to tert-butyl (2S)-2-{(tert-butoxy)carbonylamino}-4-(3-methyl-3H-diazirin-3-yl)butanoate (CAS No. 945859-86-9)

tert-butyl (2S)-2-{(tert-butoxy)carbonylamino}-4-(3-methyl-3H-diazirin-3-yl)butanoate, identified by its CAS number 945859-86-9, is a specialized compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules designed for precise molecular interactions, making it a valuable tool in the development of novel therapeutic agents and biochemical probes.

The structural features of tert-butyl (2S)-2-{(tert-butoxy)carbonylamino}-4-(3-methyl-3H-diazirin-3-yl)butanoate are meticulously engineered to facilitate specific biochemical applications. The presence of a (tert-butoxy)carbonylamino group enhances the stability of the molecule, while the (2S) configuration ensures chiral specificity, which is crucial for many biological targets. The incorporation of a 3-methyl-3H-diazirin-3-yl moiety allows for photoaffinity labeling, a technique that has become increasingly important in elucidating protein-ligand interactions at the molecular level.

In recent years, the use of diazirine-containing compounds has seen a surge in popularity due to their ability to form covalent bonds with biomolecules upon exposure to ultraviolet light. This property makes them exceptionally useful for capturing transient interactions and studying dynamic processes within cellular environments. The compound tert-butyl (2S)-2-{(tert-butoxy)carbonylamino}-4-(3-methyl-3H-diazirin-3-yl)butanoate is particularly well-suited for these applications, as its bulky tert-butyl groups provide steric hindrance that minimizes off-target effects.

Current research in chemical biology has highlighted the importance of high-affinity and selective probes for studying protein function. The (tert-butoxy)carbonylamino group not only contributes to the stability of the molecule but also enhances its solubility in organic solvents, making it easier to incorporate into various experimental systems. This characteristic is particularly advantageous when working with complex biological matrices where solubility can be a limiting factor.

The chiral center at the second position of the butanoate chain ((2S)-configuration) adds another layer of specificity to this compound. Chiral molecules are often essential for biological activity, as many biological targets exhibit enantioselectivity. By ensuring that the compound is in the (S)-configuration, researchers can more accurately mimic natural biological processes and study the effects of specific enantiomers on biological systems.

One of the most exciting applications of tert-butyl (2S)-2-{(tert-butoxy)carbonylamino}-4-(3-methyl-3H-diazirin-3-yl)butanoate is in the field of drug discovery. Photoaffinity labeling techniques have enabled researchers to identify and characterize novel drug targets by covalently linking small molecule probes to their binding proteins. This approach has led to the discovery of several important therapeutic targets and has significantly accelerated the drug development pipeline.

The versatility of this compound is further demonstrated by its potential use in studying post-translational modifications (PTMs). PTMs play a critical role in regulating protein function and are often involved in disease pathways. By using diazirine-based probes, researchers can selectively label proteins that have undergone specific PTMs, providing insights into their role in cellular processes.

In addition to its applications in drug discovery, tert-butyl (2S)-2-{(tert-butoxy)carbonylamino}-4-(3-methyl-3H-diazirin-3-yl)butanoate has been utilized in structural biology studies. The ability to photoaffinity label proteins allows researchers to determine high-resolution structures of protein-ligand complexes, which are essential for understanding molecular recognition mechanisms. These structural insights can then be used to design more effective drugs with improved binding affinity and selectivity.

The compound's stability under various conditions makes it an ideal candidate for both laboratory research and industrial applications. Its resistance to degradation ensures that experiments can be conducted over longer periods without losing efficacy, which is particularly important for time-consuming biochemical assays.

The integration of computational methods with experimental techniques has further enhanced the utility of tert-butyl (2S)-2-{(tert-butoxy)carbonylamino}-4-(3-methyl-3H-diazirin-3-yl)butanoate. By using predictive modeling tools, researchers can design diazirine-based probes with specific properties tailored to their experimental needs. This approach has led to the development of novel compounds with enhanced binding affinities and selectivities.

The future prospects for this compound are promising, with ongoing research exploring new applications in areas such as proteomics and metabolomics. As our understanding of complex biological systems continues to grow, the demand for sophisticated tools like tert-butyl (2S)-2-{(tert-butoxy)carbonylamino}-4-(3-methyl-3H-diazirin-3-yl)butanoate will only increase.

In conclusion, tert-butyl (2S)-2-{(tert-butoxy)carbonylamino}-4-(3-methyl-3H-diazirin-3-yl)butanoate (CAS No. 945859-86-9) is a multifunctional compound with significant potential in chemical biology and pharmaceutical research. Its unique structural features make it an invaluable tool for studying protein-ligand interactions, post-translational modifications, and other critical biological processes. As research in these areas continues to advance, this compound will undoubtedly play a pivotal role in discovering new therapeutic agents and understanding complex biological systems.